Cas no 1880380-08-4 (1-(1-fluoronaphthalen-2-yl)ethanol)

1-(1-Fluoronaphthalen-2-yl)ethanol is a fluorinated naphthalene derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a fluorinated aromatic ring with a hydroxyl-bearing side chain, offering reactivity for further functionalization. The fluorine substituent enhances metabolic stability and bioavailability, making it valuable in drug discovery. The ethanol moiety provides a handle for derivatization, enabling the synthesis of esters, ethers, or other modified compounds. This compound is typically used as an intermediate in organic synthesis, particularly in the development of fluorinated bioactive molecules. Its purity and well-defined structure ensure consistent performance in research applications. Proper handling under inert conditions is recommended due to potential sensitivity to air or moisture.

1-(1-fluoronaphthalen-2-yl)ethanol structure

1880380-08-4 structure

Product Name:1-(1-fluoronaphthalen-2-yl)ethanol

CAS No:1880380-08-4

MF:C₁₂H₁₁FO

MW:190.213546991348

CID:6780814

Update Time:2026-03-12

1-(1-fluoronaphthalen-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

- 1-(1-fluoronaphthalen-2-yl)ethanol
- Inchi： 1S/C12H11FO/c1-8(14)10-7-6-9-4-2-3-5-11(9)12(10)13/h2-8,14H,1H3
- InChI Key： NJMGVUQELJTXQP-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC2C=CC=CC1=2)C(O)C

1-(1-fluoronaphthalen-2-yl)ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB603121-1g	1-(1-Fluoronaphthalen-2-yl)ethanol; .	1880380-08-4	1g	€141.70	2024-07-19
abcr	AB603121-5g	1-(1-Fluoronaphthalen-2-yl)ethanol; .	1880380-08-4	5g	€336.20	2024-07-19
abcr	AB603121-10g	1-(1-Fluoronaphthalen-2-yl)ethanol; .	1880380-08-4	10g	€533.30	2024-07-19
abcr	AB603121-25g	1-(1-Fluoronaphthalen-2-yl)ethanol; .	1880380-08-4	25g	€996.20	2024-07-19

1-(1-fluoronaphthalen-2-yl)ethanol Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Additional information on 1-(1-fluoronaphthalen-2-yl)ethanol

Comprehensive Analysis of 1-(1-fluoronaphthalen-2-yl)ethanol (CAS No. 1880380-08-4): Properties, Applications, and Industry Trends

The compound 1-(1-fluoronaphthalen-2-yl)ethanol (CAS No. 1880380-08-4) is a fluorinated naphthalene derivative that has garnered significant attention in pharmaceutical and material science research. With its unique molecular structure featuring a fluoronaphthalene core and an ethanol substituent, this compound serves as a versatile intermediate in organic synthesis. Its CAS number 1880380-08-4 is frequently searched in chemical databases, reflecting its growing relevance in specialized applications.

Recent studies highlight the role of 1-(1-fluoronaphthalen-2-yl)ethanol in the development of advanced fluorescent probes and bioimaging agents, aligning with the surge in demand for non-invasive diagnostic tools. The fluorine atom in its structure enhances metabolic stability, making it valuable for drug discovery pipelines. Researchers are particularly interested in its potential to modulate protein-ligand interactions, a hot topic in precision medicine.

From an industrial perspective, the compound’s synthesis and purification methods are widely discussed in patent literature. Optimized routes using catalytic fluorination techniques have improved yields, addressing scalability challenges. Environmental concerns around fluorinated compounds have also spurred innovations in green chemistry approaches for its production, resonating with the global push toward sustainable manufacturing.

In material science, CAS 1880380-08-4 is explored for its optical properties. Its naphthalene backbone contributes to UV absorption, while the fluorine substitution fine-tunes electronic characteristics. These traits make it a candidate for organic electronics, such as OLEDs and photovoltaic materials, areas experiencing rapid growth due to renewable energy trends.

Safety profiles and regulatory compliance of 1-(1-fluoronaphthalen-2-yl)ethanol are frequently queried in chemical safety databases. While not classified as hazardous under major regulatory frameworks, proper handling protocols are emphasized in MSDS documentation. This aligns with industry efforts to enhance laboratory safety standards and transparency in chemical reporting.

The compound’s nomenclature, including variants like 2-(1-fluoro-2-naphthyl)ethanol, often appears in structure-activity relationship (SAR) studies. Such investigations are critical for medicinal chemistry teams designing next-generation therapeutics. Searches for "fluoronaphthalene derivatives" and "aryl ethanol applications" have risen sharply, reflecting interdisciplinary interest.

Future directions for CAS 1880380-08-4 research may focus on AI-driven molecular design to accelerate discovery cycles. Integration with high-throughput screening platforms could unlock novel applications in agrochemicals or functional materials, further solidifying its commercial importance.